Cas no 1610034-33-7 ([(2R)-4,4-dimethylpyrrolidin-2-yl]methanol)

[(2R)-4,4-dimethylpyrrolidin-2-yl]methanol is a chiral pyrrolidine derivative characterized by its stereospecific (2R) configuration and a hydroxymethyl functional group. This compound serves as a valuable intermediate in asymmetric synthesis and pharmaceutical applications, where its rigid 4,4-dimethylpyrrolidine scaffold enhances stereochemical control. The hydroxymethyl group provides a versatile handle for further functionalization, enabling its use in the preparation of ligands, catalysts, or bioactive molecules. Its high enantiopurity makes it particularly useful in the development of stereoselective reactions and chiral auxiliaries. The compound’s stability and well-defined structure contribute to its reliability in complex synthetic routes, meeting stringent requirements for research and industrial processes.
[(2R)-4,4-dimethylpyrrolidin-2-yl]methanol structure
1610034-33-7 structure
Product Name:[(2R)-4,4-dimethylpyrrolidin-2-yl]methanol
CAS No:1610034-33-7
MF:C7H15NO
MW:129.200102090836
MDL:MFCD29920452
CID:2951206
PubChem ID:98601535
Update Time:2025-06-03

[(2R)-4,4-dimethylpyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • (R)-(4,4-Dimethylpyrrolidin-2-yl)methanol
    • ((R)-4,4-Dimethylpyrrolidin-2-yl)methanol
    • [(2R)-4,4-dimethylpyrrolidin-2-yl]methanol
    • DJIQDHXAMYMRRC-ZCFIWIBFSA-N
    • (R)-(4,4-Dimethyl-pyrrolidin-2-yl)-methanol
    • SCHEMBL17057142
    • MFCD29920452
    • CS-0062248
    • DB-189857
    • AKOS027339816
    • F12515
    • 1610034-33-7
    • DS-12394
    • MDL: MFCD29920452
    • Inchi: 1S/C7H15NO/c1-7(2)3-6(4-9)8-5-7/h6,8-9H,3-5H2,1-2H3/t6-/m1/s1
    • InChI Key: DJIQDHXAMYMRRC-ZCFIWIBFSA-N
    • SMILES: OC[C@H]1CC(C)(C)CN1

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.299
  • XLogP3: 0.5

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Additional information on [(2R)-4,4-dimethylpyrrolidin-2-yl]methanol

Comprehensive Overview of [(2R)-4,4-dimethylpyrrolidin-2-yl]methanol (CAS No. 1610034-33-7)

[(2R)-4,4-dimethylpyrrolidin-2-yl]methanol (CAS No. 1610034-33-7) is a chiral pyrrolidine derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its 4,4-dimethylpyrrolidine backbone and methanol functional group, is increasingly sought after due to its role in asymmetric synthesis and drug development. Researchers and industry professionals are exploring its potential in creating novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and enzyme inhibition.

The structural uniqueness of [(2R)-4,4-dimethylpyrrolidin-2-yl]methanol lies in its stereochemistry, which makes it a valuable building block for chiral catalysts and ligands. Its CAS No. 1610034-33-7 is frequently referenced in patent literature, highlighting its importance in proprietary formulations. Recent trends in green chemistry have also spurred interest in this compound, as it can be synthesized via sustainable methods, reducing environmental impact while maintaining high yield and purity.

One of the most common queries related to [(2R)-4,4-dimethylpyrrolidin-2-yl]methanol is its solubility and stability under various conditions. Studies indicate that it exhibits excellent solubility in polar organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO), making it versatile for laboratory use. Additionally, its stability at room temperature ensures long-term storage without significant degradation, a critical factor for industrial-scale applications.

In the context of drug discovery, this compound has garnered attention for its potential role in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. The 2R configuration of the molecule enhances its binding affinity to specific biological targets, a feature leveraged in designing next-generation therapeutics. Furthermore, its compatibility with high-throughput screening (HTS) platforms makes it a preferred choice for pharmaceutical R&D teams.

Another area of interest is the compound's application in peptide synthesis. The pyrrolidine ring structure provides rigidity, which can improve the bioavailability of peptide-based drugs. This aligns with the growing demand for biologics and peptide therapeutics, a sector experiencing rapid expansion due to advancements in biotechnology.

From a commercial perspective, CAS No. 1610034-33-7 is often listed in catalogs of specialty chemical suppliers, with pricing and availability being frequent search terms. The compound's synthesis scalability and cost-effectiveness are key considerations for manufacturers aiming to meet the rising demand from academic and industrial researchers.

In summary, [(2R)-4,4-dimethylpyrrolidin-2-yl]methanol (CAS No. 1610034-33-7) is a multifaceted compound with broad utility in medicinal chemistry, catalysis, and material science. Its chiral properties, stability, and compatibility with modern research techniques position it as a critical component in the development of innovative scientific solutions.

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